6,8-Diazabicyclo[3.2.2]nonane-7,9-dione

• CAS No.: 85106-93-0
• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• IUPAC Name: 6,8-diazabicyclo[3.2.2]nonane-7,9-dione
• InChI: InChI=1S/C7H10N2O2/c10-6-4-2-1-3-5(9-6)7(11)8-4/h4-5H,1-3H2,(H,8,11)(H,9,10)
• InChI Key: XOIUKOIAFYDLGS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(=O)NC(C1)C(=O)N2

Description

6,8-Diazabicyclo[3.2.2]nonane-7,9-dione is a useful research compound. Its molecular formula is C7H10N2O2 and its molecular weight is 154.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 39.0 g (0.134 M) of 2, 6-diaminoheptanedioic acid, dimethyl ester, dihydrochloride, 56 ml (0.4 M) of triethylamine, and 3 L of 1-pentanol was heated under reflux for 4 days. The solution was evaporated to dryness and the residue was recrystallized from chloroform to give 14.3 g of the title compound, mp 280°-3° (69%).